Cas no 2171285-15-5 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid)
(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid
- 2171285-15-5
- (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid
- EN300-1550602
-
- Inchi: 1S/C24H22N2O5/c27-22(26-14-6-11-21(26)23(28)29)12-5-13-25-24(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,6,11,13-15H2,(H,25,30)(H,28,29)/t21-/m1/s1
- InChI Key: NIIVVLSPDVWMKQ-OAQYLSRUSA-N
- SMILES: O(C(NCC#CC(N1CCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 418.15287181g/mol
- Monoisotopic Mass: 418.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.9Ų
(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550602-0.05g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-0.1g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-0.25g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-0.5g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-1.0g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-2.5g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-5.0g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-10.0g |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1550602-50mg |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 50mg |
$2306.0 | 2023-09-25 | ||
| Enamine | EN300-1550602-100mg |
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid |
2171285-15-5 | 100mg |
$2415.0 | 2023-09-25 |
(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid
Comprehensive Analysis of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid (CAS No. 2171285-15-5)
The compound (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid, identified by its CAS No. 2171285-15-5, is a highly specialized chiral building block widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a pyrrolidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for researchers developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology. The growing demand for Fmoc-protected amino acids in drug discovery underscores its significance in modern pharmaceutical R&D.
One of the most compelling aspects of this compound is its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing the production of peptide-based drugs. With the rise of personalized medicine and bioconjugation technologies, CAS No. 2171285-15-5 has garnered attention for its ability to facilitate the synthesis of complex peptides with high stereochemical purity. Researchers frequently search for "Fmoc-amino acid derivatives" or "chiral pyrrolidine applications," reflecting the compound's relevance in cutting-edge studies. Its but-2-ynoyl linker further enhances its utility in click chemistry, a trending topic in bioconjugation and targeted drug delivery systems.
In the context of AI-driven drug design, this compound exemplifies the intersection of computational chemistry and synthetic innovation. Molecular docking simulations and machine learning models often rely on such high-purity intermediates to predict binding affinities and optimize lead compounds. The 2R stereochemistry of the pyrrolidine ring is particularly noteworthy, as it mimics natural L-proline, a feature highly sought after in the development of protease inhibitors and GPCR-targeted therapies. Searches for "chiral building blocks for peptide drugs" or "Fmoc-protected proline analogs" frequently highlight this compound's niche applications.
From a synthetic perspective, the stability of the Fmoc group under basic conditions and its selective deprotection under mild acidic conditions make CAS No. 2171285-15-5 a versatile tool for multi-step organic transformations. Its compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and combinatorial chemistry. Recent publications on "green chemistry in peptide synthesis" also emphasize the compound's potential in reducing solvent waste, a critical consideration for sustainable pharmaceutical manufacturing.
In summary, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid represents a convergence of synthetic utility, chiral specificity, and biomedical relevance. Its applications span from peptide-based vaccine development to neuroprotective agent design, addressing pressing challenges in modern healthcare. As the demand for precision therapeutics grows, this compound will undoubtedly remain a cornerstone of innovative research.
2171285-15-5 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)